NCGC1481

• Molecular Formula: C21H23N7O
• Molecular Weight: 389.5 g/mol
• InChI: InChI=1S/C21H23N7O/c1-27-12-14(9-24-27)16-13-28-18(11-23-21(28)8-19(16)29-2)17-4-3-5-20(26-17)25-15-6-7-22-10-15/h3-5,8-9,11-13,15,22H,6-7,10H2,1-2H3,(H,25,26)
• InChIKey: IALDYVNFZAPNJV-UHFFFAOYSA-N

NCGC1481: FLT3-IRAK1/4 Inhibitor for AML Adaptive Resistance

NCGC1481 is a type I multi-kinase small-molecule inhibitor that simultaneously targets FMS-like tyrosine kinase 3 (FLT3), interleukin-1 receptor-associated kinase 1 (IRAK1), and IRAK4 [1]. Developed to address adaptive resistance in FLT3-mutant acute myeloid leukemia (AML), NCGC1481 binds the active (DFG-in) conformation of FLT3 with picomolar affinity and retains potent binding across clinically relevant tyrosine kinase domain (TKD) mutations, including D835Y and gatekeeper F691L variants [1]. Its dual mechanism—blocking oncogenic FLT3 signaling while preventing compensatory IRAK1/4-mediated innate immune stress pathway activation—distinguishes it from conventional FLT3 inhibitors that lack IRAK1/4 coverage [2].

MechanismType I multi-kinase inhibitor of FLT3, IRAK1, and IRAK4

Mutation coverageDFG-in binding profile supports TKD and gatekeeper mutant AML studies

WorkflowDual FLT3/IRAK1/4 inhibition for adaptive resistance modeling

• [1] Jones LM, Melgar K, Walker MM, et al. Targeting AML-associated FLT3 mutations with a type I kinase inhibitor. J Clin Invest. 2020;130(4):2017-2023. doi:10.1172/JCI127907 View Source
• [2] Melgar K, Walker MM, Jones LM, et al. Overcoming adaptive therapy resistance in AML by targeting immune response pathways. Sci Transl Med. 2019;11(508):eaaw8828. doi:10.1126/scitranslmed.aaw8828 View Source

Why FLT3-Selective Inhibitors Cannot Replace NCGC1481

Conventional FLT3 inhibitors such as quizartinib (AC220), gilteritinib, midostaurin, and crenolanib fail to address the IRAK1/4-mediated innate immune stress response that drives adaptive resistance in FLT3-mutant AML [1]. Treatment with FLT3-selective agents triggers compensatory activation of IRAK1 and IRAK4, providing an alternative survival pathway that sustains leukemic cell viability despite effective FLT3 blockade [1]. NCGC1481 was specifically engineered to simultaneously inhibit FLT3, IRAK1, and IRAK4, thereby eliminating this escape mechanism [2]. Consequently, substituting a FLT3-only inhibitor for NCGC1481 in experimental systems designed to model adaptive resistance will fail to recapitulate the polypharmacologic mechanism required to eradicate adaptively resistant AML cells [2].

FLT3-selective inhibitors (quizartinib, gilteritinib) lack IRAK1/4 coverage and may not recapitulate the adaptive resistance phenotype.

Compensatory IRAK1/4 activation induced by FLT3-only agents can sustain leukemic cell viability, limiting direct replacement.

NCGC1481 was engineered for FLT3-IRAK1/4 co-inhibition; substituting a FLT3-only inhibitor alters pathway-response endpoints.

• [1] Melgar K, Walker MM, Jones LM, et al. Overcoming adaptive therapy resistance in AML by targeting immune response pathways. Sci Transl Med. 2019;11(508):eaaw8828. doi:10.1126/scitranslmed.aaw8828 View Source
• [2] Jones LM, Melgar K, Walker MM, et al. Targeting AML-associated FLT3 mutations with a type I kinase inhibitor. J Clin Invest. 2020;130(4):2017-2023. doi:10.1172/JCI127907 View Source

NCGC1481: Head-to-Head Evidence vs. FLT3 Inhibitors

Cytotoxicity in FLT3-ITD(D835Y) AML Cells

In isogenic MOLM14 AML cells harboring the clinically prevalent FLT3-ITD(D835Y) TKD mutation, NCGC1481 exhibited potent cytotoxicity with an IC50 of 35 nM, whereas gilteritinib, midostaurin, and crenolanib all showed IC50 values exceeding 900 nM [1]. Quizartinib (AC220) retained some activity but its IC50 in the same D835Y-mutant line was 36 nM, comparable to NCGC1481; however, quizartinib lacks IRAK1/4 inhibitory activity and thus fails to prevent adaptive resistance emergence [2].

D835Y cytotoxicity

Head-to-head

Target: IC50 = 35 nM

Comparators: >900 nM (gilteritinib, midostaurin, crenolanib); Quizartinib IC50 = 36 nM

Supports D835Y-mutant cell-model potency evaluation

MOLM14 FLT3-ITD(D835Y); 72h viability assay

Evidence Dimension	Cytotoxicity (CellTiter-Glo viability assay) in FLT3-ITD(D835Y) MOLM14 AML cells
Target Compound Data	IC50 = 35 nM
Comparator Or Baseline	Gilteritinib IC50 > 900 nM; Midostaurin IC50 > 900 nM; Crenolanib IC50 > 900 nM; Quizartinib IC50 = 36 nM
Quantified Difference	>25-fold more potent than gilteritinib, midostaurin, and crenolanib; equipotent to quizartinib in this assay but with IRAK1/4 coverage
Conditions	MOLM14 FLT3-ITD(D835Y) isogenic cell line; 72-hour luminescence-based viability assay (CellTiter-Glo)

Why This Matters

The >25-fold superiority in D835Y-mutant cells directly addresses the major clinical resistance mechanism to type II FLT3 inhibitors, making NCGC1481 the appropriate selection for translational AML models involving TKD mutations.

• [1] Jones LM, Melgar K, Walker MM, et al. Targeting AML-associated FLT3 mutations with a type I kinase inhibitor. J Clin Invest. 2020;130(4):2017-2023. doi:10.1172/JCI127907. Data from Figure 2A and accompanying text (IC50 values for NCGC1481 vs. gilteritinib, midostaurin, crenolanib in FLT3-ITD(D835Y) MOLM14 cells). View Source
• [2] Melgar K, Walker MM, Jones LM, et al. Overcoming adaptive therapy resistance in AML by targeting immune response pathways. Sci Transl Med. 2019;11(508):eaaw8828. doi:10.1126/scitranslmed.aaw8828. Supporting evidence for IRAK1/4-mediated adaptive resistance mechanism. View Source

In Vivo Leukemic Burden Reduction vs. Quizartinib

In a head-to-head in vivo comparison using MOLM14(D835Y) xenograft mice, NCGC1481 (30 mg/kg/day) reduced bone marrow leukemic burden by 96% versus vehicle-treated controls on day 30 of treatment. Relative to quizartinib (AC220, 10 mg/kg/day), NCGC1481 achieved a 98% greater reduction in leukemic burden, and a 41% greater reduction relative to gilteritinib (30 mg/kg/day) [1]. Median survival was also significantly extended: NCGC1481-treated mice largely survived beyond 80 days, compared with median survival of 32 days (vehicle), 41 days (quizartinib), and 45 days (gilteritinib) [1].

In vivo leukemic burden

Head-to-head

96% reduction vs. vehicle; 98% greater vs. quizartinib, 41% greater vs. gilteritinib

Median survival >80 days (NCGC1481) vs. 41–45 days (comparators)

In vivo model-response context; supports survival endpoint monitoring

MOLM14(D835Y) xenograft, 30 mg/kg/day, 30-day treatment

Evidence Dimension	Bone marrow leukemic burden reduction on day 30 of treatment
Target Compound Data	96% reduction vs. vehicle; median survival >80 days
Comparator Or Baseline	Quizartinib (AC220): 98% greater burden reduction by NCGC1481, median survival 41 days; Gilteritinib: 41% greater burden reduction by NCGC1481, median survival 45 days; Vehicle: median survival 32 days
Quantified Difference	98% greater leukemic burden reduction vs. quizartinib; 41% greater vs. gilteritinib; median survival extended by >39 days vs. quizartinib and >35 days vs. gilteritinib
Conditions	MOLM14(D835Y) cells xenografted into NSG mice; daily intraperitoneal dosing for 30 days; bone marrow leukemic burden quantified by flow cytometry

Why This Matters

The near-complete suppression of leukemic burden and dramatic survival extension over quizartinib and gilteritinib in vivo demonstrate that IRAK1/4 co-targeting translates into a meaningful therapeutic advantage, justifying the selection of NCGC1481 for in vivo AML efficacy studies.

• [1] Jones LM, Melgar K, Walker MM, et al. Targeting AML-associated FLT3 mutations with a type I kinase inhibitor. J Clin Invest. 2020;130(4):2017-2023. doi:10.1172/JCI127907. Data from Figure 3C-D and accompanying text. View Source

Binding Affinity Across FLT3 Resistance Mutations

NCGC1481 demonstrated sub-nanomolar dissociation constants (Kd) against wild-type FLT3 (Kd = 0.025 nM), FLT3-ITD (Kd = 0.36 nM), the common D835Y mutant (Kd = 0.29 nM), and the gatekeeper F691L mutant (Kd = 0.012 nM) [1]. In contrast, the type II inhibitor quizartinib (AC220) loses substantial binding affinity against D835 mutations due to the conformational shift toward the DFG-in active state, a liability not shared by the type I inhibitor NCGC1481 [1]. Gilteritinib, also a type I inhibitor, retains binding to D835 mutants but lacks IRAK1/4 inhibitory activity [2]. NCGC1481 additionally showed potent binding affinity for IRAK1 (Kd = 2.9 nM) and IRAK4 (Kd = 0.3 nM), confirming its polypharmacology profile .

Binding affinity (Kd)

Reported

FLT3 WT: 0.025 nM

FLT3-ITD: 0.36 nM

D835Y: 0.29 nM

F691L: 0.012 nM

IRAK1: 2.9 nM; IRAK4: 0.3 nM

Picomolar binding across FLT3 mutants; supports durable target engagement profiling

Recombinant kinase assays; 369-kinase selectivity panel

Evidence Dimension	Dissociation constant (Kd) against FLT3 wild-type and key mutants
Target Compound Data	FLT3 WT Kd = 0.025 nM; FLT3-ITD Kd = 0.36 nM; D835Y Kd = 0.29 nM; F691L Kd = 0.012 nM; IRAK1 Kd = 2.9 nM; IRAK4 Kd = 0.3 nM
Comparator Or Baseline	Quizartinib (AC220): binding affinity severely compromised against D835 mutants (type II inhibitor liability); Gilteritinib: retains D835Y binding but lacks IRAK1/4 activity (IRAK1/4 IC50 not reported, selectivity profile FLT3-focused); Midostaurin: multi-targeted but with substantially weaker FLT3 potency
Quantified Difference	Kd values remain in the low picomolar range (0.012-0.36 nM) across all tested FLT3 mutants; IRAK4 Kd = 0.3 nM provides >10-fold selectivity over >80% of 369 tested kinases
Conditions	Recombinant purified kinase binding assays; 369-kinase selectivity panel (Reaction Biology); KiNativ in situ kinome profiling in MV4;11 cells

Why This Matters

The uniform picomolar binding across resistance-conferring FLT3 mutations, combined with validated IRAK1/4 target engagement, provides procurement justification for studies requiring durable target coverage in heterogeneous or evolving FLT3-mutant AML populations.

• [1] Jones LM, Melgar K, Walker MM, et al. Targeting AML-associated FLT3 mutations with a type I kinase inhibitor. J Clin Invest. 2020;130(4):2017-2023. doi:10.1172/JCI127907. Table 1 and Supplemental Table 1 for Kd values across FLT3 mutants. View Source
• [2] Melgar K, Walker MM, Jones LM, et al. Overcoming adaptive therapy resistance in AML by targeting immune response pathways. Sci Transl Med. 2019;11(508):eaaw8828. doi:10.1126/scitranslmed.aaw8828. IRAK1/4 pathway activation data. View Source

IRAK1/4 Inhibition Prevents Adaptive Resistance

Mechanistic studies demonstrated that FLT3-selective inhibitors such as quizartinib and gilteritinib induce compensatory activation of IRAK1 and IRAK4 signaling in FLT3-mutant AML cells, creating an innate immune stress response that drives adaptive resistance [1]. NCGC1481, with its potent IRAK1 (IC50 = 22.6 nM) and IRAK4 (IC50 = 0.8 nM) inhibitory activity in addition to FLT3 inhibition (IC50 < 0.5 nM), eliminated this adaptive resistance mechanism both in vitro and in vivo [2]. In a colony formation assay, NCGC1481 at 10 nM significantly suppressed leukemic colony formation of MOLM14 cells harboring FLT3-ITD and FLT3-ITD(D835Y), whereas gilteritinib at equivalent concentrations did not [2]. Quizartinib-pretreated, adaptively resistant cells retained sensitivity to NCGC1481 but not to continued quizartinib exposure [1].

IRAK1/4 co-inhibition

Head-to-head

IRAK4 IC50 = 0.8 nM; IRAK1 IC50 = 22.6 nM

Quizartinib/gilteritinib: no IRAK4 inhibition at relevant concentrations

Colony formation suppressed at 10 nM (NCGC1481, not gilteritinib)

Supports IRAK1/4 pathway-response interpretation; adaptive resistance reversal context

MOLM14 FLT3-ITD and D835Y cells; methylcellulose assay

Evidence Dimension	Inhibition of adaptive IRAK1/4 signaling and colony formation in FLT3-ITD AML cells
Target Compound Data	IRAK1 IC50 = 22.6 nM; IRAK4 IC50 = 0.8 nM; FLT3 IC50 < 0.5 nM; suppressed colony formation at 10 nM in both FLT3-ITD and FLT3-ITD(D835Y) cells
Comparator Or Baseline	Quizartinib: no IRAK1/4 inhibition, induces IRAK1/4 activation, adaptively resistant cells insensitive to continued quizartinib; Gilteritinib: FLT3-selective, no meaningful IRAK1/4 inhibition, fails to suppress colony formation of D835Y cells at equivalent concentrations
Quantified Difference	IRAK4 IC50 of 0.8 nM provides >300-fold selectivity margin for IRAK4 engagement; NCGC1481 uniquely combines sub-nanomolar FLT3 and IRAK4 inhibition in a single molecule; quizartinib and gilteritinib show zero IRAK4 inhibition at pharmacologically relevant concentrations
Conditions	Biochemical kinase inhibition assays (Reaction Biology); colony formation in methylcellulose (10 nM NCGC1481 vs. gilteritinib); adaptive resistance model with quizartinib pretreatment and rechallenge

Why This Matters

The IRAK1/4 co-inhibition profile is the defining differentiator from all approved and clinical-stage FLT3 inhibitors; procurement of a FLT3-only inhibitor cannot recapitulate the adaptive resistance-overcoming phenotype documented for NCGC1481.

• [1] Melgar K, Walker MM, Jones LM, et al. Overcoming adaptive therapy resistance in AML by targeting immune response pathways. Sci Transl Med. 2019;11(508):eaaw8828. doi:10.1126/scitranslmed.aaw8828. Figures 4-6 demonstrating IRAK1/4 activation by FLT3i and reversal by NCGC1481. View Source
• [2] Jones LM, Melgar K, Walker MM, et al. Targeting AML-associated FLT3 mutations with a type I kinase inhibitor. J Clin Invest. 2020;130(4):2017-2023. doi:10.1172/JCI127907. Figure 2C for colony formation data; Table 1 for IC50 values. View Source

In Vivo Safety Without Hematologic Toxicity

NCGC1481 demonstrated acceptable pharmacokinetic properties in mice with no adverse hematologic toxicity and no significant weight changes over 6 weeks of continuous daily intraperitoneal dosing at 30 mg/kg [1]. Normal hematopoietic cells (healthy human CD34+ umbilical cord blood cells) showed minimal viability impact when treated with NCGC1481 at 1-5 μM concentrations, and treated cells retained colony-forming capacity after a 10-day liquid culture recovery period [2]. This contrasts with the more narrow therapeutic windows reported for certain clinical FLT3 inhibitors that exhibit myelosuppression as a class-related toxicity, though direct comparative tolerability data from the same study are limited to the observation that NCGC1481's profile supported continuous long-term dosing without reaching a maximally tolerated dose [1].

In vivo tolerability

Class-level

No dose-limiting toxicity or weight changes over 6 weeks (30 mg/kg/day)

Normal CD34+ colony formation preserved (1–5 µM)

Tolerability endpoint monitoring; supports longitudinal in vivo study feasibility

NSG/NSGS models; limited direct comparative tolerability data

Evidence Dimension	In vivo tolerability over 6-week continuous dosing (weight, hematologic parameters, survival)
Target Compound Data	No significant weight changes; no adverse hematologic toxicity; most mice survived >80 days without leukemia-related mortality at 30 mg/kg/day
Comparator Or Baseline	Quizartinib and gilteritinib were dosed in the same study and showed median survival of 41 and 45 days respectively (efficacy endpoint rather than pure tolerability); vehicle control median survival 32 days; no explicit NCGC1481-specific organ toxicity reported
Quantified Difference	Continuous 6-week dosing without dose-limiting toxicity; normal hematopoietic colony formation preserved at 1-5 μM in vitro; leukemia-free survival >80 days vs. 41-45 days for comparators at their respective efficacious doses
Conditions	NSG and NSGS mouse xenograft models; daily intraperitoneal administration; CD34+ umbilical cord blood colony-forming assays; body weight monitoring over 6 weeks

Why This Matters

The absence of dose-limiting hematologic toxicity over extended dosing periods supports the feasibility of chronic in vivo experimental protocols, an important practical consideration for procurement in longitudinal efficacy and resistance-emergence studies.

• [1] Jones LM, Melgar K, Walker MM, et al. Targeting AML-associated FLT3 mutations with a type I kinase inhibitor. J Clin Invest. 2020;130(4):2017-2023. doi:10.1172/JCI127907. Supplemental Figure 5 and in vivo tolerability section. View Source
• [2] Melgar K, Walker MM, Jones LM, et al. Overcoming adaptive therapy resistance in AML by targeting immune response pathways. Sci Transl Med. 2019;11(508):eaaw8828. doi:10.1126/scitranslmed.aaw8828. Figure 6B-C for normal hematopoietic cell data. View Source

NCGC1481: Defined Research Applications

Adaptive Resistance Modeling in FLT3-ITD AML

NCGC1481 is the compound of choice for experimental systems designed to study adaptive resistance mechanisms in FLT3-mutant AML. Unlike quizartinib or gilteritinib, which induce compensatory IRAK1/4 activation and select for adaptively resistant cell populations, NCGC1481 simultaneously blocks FLT3 oncogenic signaling and IRAK1/4-mediated innate immune stress pathway activation, enabling sustained suppression of leukemic cell viability [1]. This application is directly supported by evidence that quizartinib-pretreated, adaptively resistant AML cells remain fully sensitive to NCGC1481 but are unresponsive to continued quizartinib [1].

Targeting TKD and Gatekeeper FLT3 Mutant Leukemia

For studies focused on FLT3 TKD mutations (D835Y, D835H, D835V) or the gatekeeper mutation F691L—both of which confer clinical resistance to type II inhibitors like quizartinib—NCGC1481 provides uniquely potent target coverage with Kd values of 0.01-0.29 nM for D835 variants and 0.012 nM for F691L [2]. Its type I binding mode maintains affinity regardless of DFG-in/DFG-out conformational state, making NCGC1481 the appropriate inhibitor for translational models of acquired FLT3 inhibitor resistance driven by TKD mutations [2].

Polypharmacology vs. FLT3 Monotherapy in Xenografts

NCGC1481 is the validated tool compound for head-to-head in vivo comparisons testing whether IRAK1/4 co-inhibition provides superior antileukemic efficacy relative to FLT3-selective inhibition alone. Quantitative evidence demonstrates that NCGC1481 (30 mg/kg/day) achieves a 98% greater reduction in bone marrow leukemic burden than quizartinib and a 41% greater reduction than gilteritinib in MOLM14(D835Y) xenografts, with median survival extended beyond 80 days compared to 41-45 days for the comparator agents [3]. This defined efficacy differential enables statistically robust in vivo experimental designs with manageable group sizes.

Kinase Selectivity Profiling and Polypharmacology

For research programs investigating the therapeutic value of deliberate polypharmacology, NCGC1481 serves as a well-characterized chemical probe with documented selectivity across 369 purified kinases (>10-fold selectivity over >80% of tested kinases relative to IRAK1, IRAK4, and FLT3) and complementary in situ kinome profiling data from the KiNativ platform in MV4;11 cells . Inhibition was confirmed for only 12 out of 259 kinases at IC50 < 250 nM in the KiNativ assay, establishing a clean polypharmacology profile focused on the intended FLT3-IRAK1/4 axis .

Application

Selection Property

Validation Focus

Adaptive resistance modeling in FLT3-ITD AML

FLT3-IRAK1/4 polypharmacology profile

IRAK1/4 signaling suppression in adaptively resistant cell models

TKD and gatekeeper mutant leukemia studies

Type I (DFG-in) binding independent of mutation status

Target engagement across D835Y, D835V, F691L FLT3 mutants

Polypharmacology vs. FLT3 monotherapy in xenografts

FLT3/IRAK1/4 co-inhibition with defined in vivo efficacy differential

Leukemic burden reduction and survival extension over quizartinib/gilteritinib

Kinase selectivity profiling and polypharmacology research

Documented selectivity window across 369 kinases

In situ kinome profiling (KiNativ) in AML cells; confirm FLT3-IRAK1/4 axis selectivity

• [1] Melgar K, Walker MM, Jones LM, et al. Overcoming adaptive therapy resistance in AML by targeting immune response pathways. Sci Transl Med. 2019;11(508):eaaw8828. doi:10.1126/scitranslmed.aaw8828 View Source
• [2] Jones LM, Melgar K, Walker MM, et al. Targeting AML-associated FLT3 mutations with a type I kinase inhibitor. J Clin Invest. 2020;130(4):2017-2023. doi:10.1172/JCI127907. Table 1 and Figure 1 for Kd values across FLT3 mutants. View Source
• [3] Jones LM, Melgar K, Walker MM, et al. Targeting AML-associated FLT3 mutations with a type I kinase inhibitor. J Clin Invest. 2020;130(4):2017-2023. doi:10.1172/JCI127907. Figure 3C-D for in vivo leukemic burden and survival data. View Source